Cas no 1127-49-7 (isoquinoline-5,8-diamine)

Isoquinoline-5,8-diamine is a heterocyclic aromatic compound featuring two amine functional groups at the 5 and 8 positions of the isoquinoline scaffold. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of dyes, pharmaceuticals, and coordination complexes. Its electron-rich aromatic system and bifunctional nature enable selective modifications, facilitating applications in chelation chemistry and as a building block for advanced materials. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further enhance its utility in research and industrial processes. Proper handling is advised due to potential sensitivity to light and oxidation.

isoquinoline-5,8-diamine structure

Product Name:isoquinoline-5,8-diamine

CAS No:1127-49-7

MF:C₉H₉N₃

MW:159.187861204147

MDL:MFCD07528159

CID:1099364

PubChem ID:12792703

Update Time:2025-11-02

isoquinoline-5,8-diamine Chemical and Physical Properties

Names and Identifiers

- 5,8-Isoquinolinediamine
- 5,8-diaminoisoquinoline
- ISOQUINOLINE-5,8-DIAMINE
- 1127-49-7
- CS-0284039
- AKOS002843346
- DB-196240
- EN300-139478
- A926865
- SCHEMBL5894746
- isoquinoline-5,8-diamine
- MDL： MFCD07528159
- Inchi： 1S/C9H9N3/c10-8-1-2-9(11)7-5-12-4-3-6(7)8/h1-5H,10-11H2
- InChI Key： UEYXZMIZYXYAJN-UHFFFAOYSA-N
- SMILES： NC1=CC=C(C2C=NC=CC=21)N

Computed Properties

Exact Mass: 159.07977
Monoisotopic Mass: 159.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 64.9Å²

Experimental Properties

PSA: 64.93

isoquinoline-5,8-diamine Pricemore >>

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Chemenu	CM238504-1g	Isoquinoline-5,8-diamine	1127-49-7	97%	1g	$542	2021-08-04
Chemenu	CM238504-5g	Isoquinoline-5,8-diamine	1127-49-7	97%	5g	$1571	2021-08-04
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Alichem	A189004263-5g	Isoquinoline-5,8-diamine	1127-49-7	97%	5g	$1696.80	2023-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN17249-1G	isoquinoline-5,8-diamine	1127-49-7	95%	1g	￥ 3,102.00	2023-03-08
eNovation Chemicals LLC	Y1055584-1g	Isoquinoline-5,8-diamine	1127-49-7	95%	1g	$580	2024-07-24
eNovation Chemicals LLC	D582303-500mg	isoquinoline-5,8-diaMine	1127-49-7	95%	500mg	$345	2024-05-24
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Enamine	EN300-139478-0.05g	isoquinoline-5,8-diamine	1127-49-7		0.05g	$636.0	2023-06-08